Cas no 1361592-12-2 (2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361592-12-2
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4920044
• Update Time: 2025-05-22

2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-9-2-1-7(11(14)12(9)15)8-4-16-10(18)3-6(8)5-17/h1-5H,(H,16,18)
• InChI Key： CUNGAQWMASTGKD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CNC(C=C1C=O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2

Additional information on 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde

Recent Advances in the Study of 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde (CAS: 1361592-12-2)

The compound 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde (CAS: 1361592-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde, which serves as a key intermediate in the preparation of various heterocyclic compounds. Researchers have developed efficient synthetic routes to obtain this compound with high purity and yield, leveraging modern catalytic methods and green chemistry principles. The presence of the trichlorophenyl moiety and the aldehyde functional group makes it a valuable scaffold for further chemical modifications.

In terms of biological activity, preliminary investigations have demonstrated that 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde exhibits promising antimicrobial properties. In vitro assays against a panel of Gram-positive and Gram-negative bacteria have shown moderate to strong inhibitory effects, particularly against drug-resistant strains. The compound's mechanism of action is believed to involve disruption of bacterial cell membrane integrity and interference with essential metabolic pathways.

Furthermore, recent molecular docking studies have revealed potential interactions between 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde and various therapeutic targets, including enzymes involved in inflammatory pathways and cancer progression. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory and anticancer agents. However, further optimization of its pharmacokinetic properties is necessary to enhance its drug-like characteristics.

Ongoing research is exploring the compound's potential in combination therapies and its use as a molecular probe to study biological systems. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are being employed to characterize its structure-activity relationships and metabolic stability. Additionally, computational modeling approaches are being used to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

In conclusion, 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. Future research directions should focus on elucidating its precise mechanisms of action, optimizing its biological activity, and evaluating its safety profile in preclinical models. The continued exploration of this compound may lead to the development of novel therapeutic agents addressing unmet medical needs.